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Introduction
Trimethylstearylammonium chloride, known by its INCI name Steartrimonium Chloride, is a

versatile quaternary ammonium compound widely employed in the cosmetics industry.[1][2][3]

[4] As a cationic surfactant, its unique molecular structure, featuring a long hydrophobic stearyl

chain and a positively charged trimethylammonium head group, imparts a range of desirable

properties to personal care products.[5] This guide provides an in-depth exploration of its

applications, formulation protocols, and the scientific principles governing its efficacy.

Core Functions and Mechanisms of Action
Steartrimonium Chloride is a multifunctional ingredient valued for its conditioning, anti-static,

emulsifying, and preservative properties.[6][7][8]
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Hair Conditioning: The primary application of Steartrimonium Chloride is in hair care

products.[6][9] Hair, especially when damaged, carries a net negative charge. The positively

charged head of the Steartrimonium Chloride molecule is attracted to these negative sites,

forming a thin film on the hair shaft.[10][11] This coating smooths the cuticle, which reduces

friction between hair strands, leading to easier combing (both wet and dry), reduced static

and frizz, and a softer, silkier feel.[10][12]

Anti-Static Agent: By neutralizing the electrical charge on the hair's surface, Steartrimonium

Chloride effectively reduces static electricity and flyaways.[6][13]

Emulsifier: In cosmetic emulsions like creams and lotions, Steartrimonium Chloride acts as

an emulsifier, helping to create and stabilize the mixture of oil and water phases.[3][14] Its

surfactant properties reduce the interfacial tension between these two immiscible liquids.[3]

Preservative: Steartrimonium Chloride also exhibits antimicrobial properties, allowing it to

function as a preservative in cosmetic formulations by inhibiting the growth of

microorganisms.[6][15]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Steartrimonium Chloride is

crucial for successful formulation.
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Property Value Source

INCI Name Steartrimonium Chloride [6]

CAS Number 112-03-8 [4][8][16]

EC Number 203-929-1 [4][6][8]

Molecular Formula C21H46ClN [16]

Appearance White crystalline powder [7]

Solubility
Sparingly soluble in water

(1.759 mg/L @ 25°C)
[16]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[16][17]

Formulation Guidelines and Protocols
The successful incorporation of Steartrimonium Chloride into a cosmetic formulation requires

careful consideration of concentration, pH, and compatibility with other ingredients.[18]

General Considerations:
Concentration: Typical usage levels in hair conditioners range from 0.5% to 5%, depending

on the desired level of conditioning.[18] For leave-on products, lower concentrations are

recommended.

pH: Steartrimonium Chloride is generally stable in a pH range of 4 to 8.[18]

Compatibility: As a cationic surfactant, it is compatible with non-ionic and other cationic

surfactants.[18] It is generally incompatible with anionic surfactants, as they can form an

insoluble complex, neutralizing its positive charge and diminishing its conditioning effects.

[18][19]

Protocol 1: Basic Hair Conditioner Formulation
This protocol outlines the creation of a simple, effective rinse-off hair conditioner.
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Objective: To create a stable and effective hair conditioner providing noticeable softening and

detangling benefits.

Materials:

Phase Ingredient Function Percentage (w/w)

A Deionized Water Solvent q.s. to 100

A Glycerin Humectant 2.00

A Disodium EDTA Chelating Agent 0.10

B
Steartrimonium

Chloride

Conditioning Agent,

Emulsifier
2.00

B Cetearyl Alcohol Thickener, Emollient 5.00

B Shea Butter Emollient 1.00

C
Preservative (e.g.,

Phenoxyethanol)
Preservative 0.50

C Fragrance Fragrance 0.20

Procedure:

Phase A Preparation: In a primary vessel, combine deionized water, glycerin, and disodium

EDTA. Heat to 75-80°C with gentle mixing.

Phase B Preparation: In a separate vessel, combine Steartrimonium Chloride, cetearyl

alcohol, and shea butter. Heat to 75-80°C with mixing until all components are melted and

uniform.

Emulsification: Slowly add Phase B to Phase A with continuous homogenization. Maintain

temperature and mix for 10-15 minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while continuing to mix.
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Phase C Addition: Once the temperature is below 40°C, add the preservative and fragrance.

Mix until uniform.

Final Adjustments: Check the pH and adjust if necessary to the target range (typically 4.5-5.5

for hair conditioners).

Causality Behind Experimental Choices:

Heating both phases to the same temperature ensures proper emulsification and stability.

The use of a co-emulsifier and thickener like cetearyl alcohol enhances the viscosity and

sensory feel of the final product.

Adding heat-sensitive ingredients like preservatives and fragrance during the cooling phase

prevents their degradation.

Protocol 2: Anti-Frizz Hair Serum (Leave-On)
This protocol details the formulation of a lightweight, leave-on serum to control frizz and

improve manageability.

Objective: To create a stable, non-greasy serum that reduces static and frizz.

Materials:
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Phase Ingredient Function Percentage (w/w)

A Deionized Water Solvent q.s. to 100

A Propylene Glycol Humectant, Solvent 5.00

B
Steartrimonium

Chloride

Anti-Static,

Conditioning Agent
1.00

B

Amodimethicone

(and) Trideceth-12

(and) Cetrimonium

Chloride

Conditioning Agent 2.00

C Polysorbate 20 Solubilizer 1.00

C Fragrance Fragrance 0.10

D
Preservative (e.g.,

DMDM Hydantoin)
Preservative 0.30

Procedure:

Phase A Preparation: In the main vessel, combine deionized water and propylene glycol. Mix

until uniform.

Phase B Addition: Slowly add the Steartrimonium Chloride and the amodimethicone blend to

Phase A with continuous mixing.

Phase C Preparation: In a separate small beaker, pre-mix the Polysorbate 20 and fragrance.

Solubilization: Add Phase C to the main batch and mix until the solution is clear.

Phase D Addition: Add the preservative and mix until fully incorporated.

Finalization: Check the clarity and pH of the final product.

Causality Behind Experimental Choices:
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The lower concentration of Steartrimonium Chloride is suitable for a leave-on product to

avoid a heavy or greasy feel.

The inclusion of a silicone derivative (amodimethicone) enhances the smoothing and anti-

frizz properties.

A solubilizer is necessary to incorporate the fragrance into the aqueous system.

Visualization of Formulation Workflow
The following diagram illustrates the general workflow for creating a cosmetic emulsion using

Steartrimonium Chloride.
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Caption: General workflow for cosmetic emulsion formulation.

Safety and Regulatory Considerations
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Steartrimonium Chloride is considered safe for use in cosmetic products when formulated to be

non-irritating.[20] The Scientific Committee on Consumer Safety (SCCS) has established

concentration limits for its use in different product types.[21]

Rinse-off hair care products: up to 2.5%[21][22]

Leave-on hair care products: up to 1.0%[21][22]

Leave-on facial creams: The sum of cetrimonium chloride and steartrimonium chloride

should not exceed 0.5%.[21][22]

As with all cosmetic ingredients, it is essential to consult the latest regional regulations and

perform appropriate safety testing on the final formulation. The raw material's Safety Data

Sheet (SDS) should always be reviewed for proper handling and personal protective equipment

(PPE) recommendations.[23][24]

Conclusion
Trimethylstearylammonium chloride is a cornerstone ingredient in modern cosmetic

formulations, particularly in hair care. Its cationic nature provides excellent conditioning and

anti-static benefits, leading to improved hair manageability and sensory experience. By

understanding its chemical properties, adhering to established formulation protocols, and being

mindful of safety and regulatory guidelines, researchers and formulators can effectively

harness the potential of this versatile ingredient to create high-performance cosmetic products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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